4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-ylmethyl)-N-(2-methoxypyridin-3-yl)benzamide

• IUPAC Name: 4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)-N-(2-methoxypyridin-3-yl)benzamide
• InChI: InChI=1S/C21H26N4O2/c1-27-21-19(5-2-10-22-21)23-20(26)17-8-6-16(7-9-17)14-24-12-13-25-11-3-4-18(25)15-24/h2,5-10,18H,3-4,11-15H2,1H3,(H,23,26)
• InChI Key: GGBMCTMPZDKWPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)NC(=O)C2=CC=C(C=C2)CN3CCN4CCCC4C3
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-ylmethyl)-N-(2-methoxypyridin-3-yl)benzamide is a useful research compound. Its molecular formula is C21H26N4O2 and its molecular weight is 366.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.20557608 g/mol and the complexity rating of the compound is 495. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Potential Antiviral Applications

One of the remarkable applications of benzamide-based compounds, including derivatives similar to the specified chemical, is in the realm of antiviral research. A study conducted by Hebishy et al. (2020) unveiled a new synthetic route leading to benzamide-based 5-aminopyrazoles and their fused heterocycles, which demonstrated significant antiavian influenza virus activity. These compounds exhibited noteworthy inhibition against the H5N1 subtype, suggesting a potential pathway for developing new antiviral agents against bird flu influenza (Hebishy, Salama, & Elgemeie, 2020).

Contributions to Antihypertensive Research

In the context of cardiovascular diseases, derivatives of benzamide and pyrazine have been synthesized and tested for their antihypertensive effects. Cassidy et al. (1992) highlighted the synthesis and observed antihypertensive activity of novel 3-[(substituted-carbonyl)amino]-2H-1-benzopyran-4-ols. These compounds were administered to spontaneously hypertensive rats and showed activities comparable to known drugs, indicating their potential as antihypertensive agents (Cassidy, Evans, Hadley, Haladij, Leach, & Stemp, 1992).

Role in Heterocyclic Synthesis

The versatility of benzamide and pyrazine derivatives extends into the synthesis of heterocyclic compounds. Mohareb et al. (2004) explored the reactivity of benzo[b]thiophen-2-yl-hydrazonoesters towards various nitrogen nucleophiles, leading to the formation of diverse heterocyclic derivatives. This study not only expands the chemical toolbox for synthesizing heterocycles but also opens new avenues for discovering compounds with potential pharmacological activities (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Application in Sensing and Detection Technologies

The synthesis of conductive aromatic polyamides incorporating pyrazine and benzamide moieties for the development of sensors represents another innovative application. Abdel-Rahman et al. (2023) reported on the creation of polyamide-conductive polymers modified electrodes for electrochemical detection of methotrexate, an anticancer drug. This work not only showcases the compound's utility in creating sensitive detection systems but also contributes to the field of biomedical engineering by facilitating more accurate drug monitoring (Abdel-Rahman, El-said, Sayed, & Abdel-Wahab, 2023).

Antitubercular and Antibacterial Properties

Further research by Bodige et al. (2019) on pyrrolo[3,2-b]pyridine-3-carboxamide linked to 2-methoxypyridine derivatives unveiled compounds with potent antitubercular and antibacterial activities. These findings are particularly promising for the development of new therapies against tuberculosis and bacterial infections, highlighting the compound's potential in contributing to novel antimicrobial treatments (Bodige, Ravula, Gulipalli, Endoori, Cherukumalli, Jn, & Seelam, 2019).